Cas no 65974-01-8 (1H-Pyrazolo[3,4-d]pyrimidine, 4-chloro-1-(3-nitrophenyl)-)

• Product Name: 1H-Pyrazolo[3,4-d]pyrimidine, 4-chloro-1-(3-nitrophenyl)-
• CAS No: 65974-01-8
• MF: C₁₁H₆ClN₅O₂
• MW: 275.650640010834
• CID: 397022
• PubChem ID: 12388834
• Update Time: 2025-04-19

1H-Pyrazolo[3,4-d]pyrimidine, 4-chloro-1-(3-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[3,4-d]pyrimidine, 4-chloro-1-(3-nitrophenyl)-
• 4-chloro-1-(3-nitrophenyl)-1H-Pyrazolo[3,4-d]pyrimidine
• 4-chloro-1-(3-nitrophenyl)pyrazolo[3,4-d]pyrimidine
• DTXSID00495912
• FT-0728867
• 65974-01-8

• Inchi： 1S/C11H6ClN5O2/c12-10-9-5-15-16(11(9)14-6-13-10)7-2-1-3-8(4-7)17(18)19/h1-6H
• InChI Key： GYZOXWXTXIIXKG-UHFFFAOYSA-N
• SMILES： ClC1=C2C=NN(C2=NC=N1)C1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 275.02118
• Monoisotopic Mass: 275.0210021g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 89.4Ų

Experimental Properties

• PSA: 86.74